Cas no 2137516-21-1 (2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 2137516-21-1
• MF: C₁₄H₂₁Br₂N₃O₄
• MW: 455.142242193222
• CID: 6427852
• PubChem ID: 165495887
• Update Time: 2025-11-06

2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid
• 2137516-21-1
• EN300-1141058

• Inchi： 1S/C14H21Br2N3O4/c1-6-8-17-10(15)11(16)19(8)7(2)9(12(20)21)18-13(22)23-14(3,4)5/h7,9H,6H2,1-5H3,(H,18,22)(H,20,21)
• InChI Key： QMZUNDGRFQCSCK-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CC)N1C(C)C(C(=O)O)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 454.98783g/mol
• Monoisotopic Mass: 452.98988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid (CAS No. 2137516-21-1)

The compound 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid (CAS No. 2137516-21-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a tert-butoxy carbonyl (Boc) protecting group and a dibromo-substituted imidazole moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid?" The answer lies in its versatility as a building block. The Boc group provides stability during peptide synthesis, while the dibromo-imidazole moiety offers opportunities for further functionalization, such as Suzuki-Miyaura cross-coupling reactions. This makes it a sought-after reagent in the development of novel therapeutics, particularly in the era of personalized medicine and targeted drug delivery systems.

In the context of current trends, the rise of AI-driven drug discovery has increased demand for structurally diverse compounds like CAS No. 2137516-21-1. Machine learning models often require unique chemical scaffolds to predict bioactivity, and this compound's imidazole core is a recurring motif in FDA-approved drugs. Additionally, its bromine atoms enhance its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in oncology research. These factors align with the growing interest in "fragment-based drug design" and "covalent inhibitors," which are frequently searched topics in scientific databases.

From a structural perspective, the butanoic acid tail of this molecule introduces carboxylic acid functionality, enabling conjugation with amines or alcohols to form amides or esters. This feature is critical for improving solubility and bioavailability—a key concern in modern pharmacology. Researchers exploring "prodrug strategies" or "bioconjugation techniques" often encounter this compound in literature, as its multi-functional design supports diverse chemical modifications. Furthermore, the ethyl substituent on the imidazole ring may influence steric interactions, a detail that computational chemists model when optimizing lead compounds.

Environmental and regulatory considerations are also relevant. While not classified as hazardous, the bromine content in CAS No. 2137516-21-1 necessitates careful handling to avoid unnecessary waste. Sustainable chemistry initiatives encourage the recovery of halogenated byproducts, linking this compound to broader discussions about "green synthetic protocols" and "atom economy." These topics resonate with industrial chemists seeking to balance efficiency with ecological responsibility.

In summary, 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanoic acid represents a convergence of synthetic utility and biomedical potential. Its relevance to high-throughput screening, structure-activity relationship (SAR) studies, and emerging therapeutic modalities ensures its continued prominence in scientific discourse. As the pharmaceutical industry evolves toward more sophisticated molecular designs, compounds like this will remain indispensable tools for innovation.